Cas no 1203671-65-1 ([1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid)

• Product Name: [1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid
• CAS No: 1203671-65-1
• MF: C₉H₁₆BN₃O₂
• MW: 209.053241729736
• CID: 2103318
• Update Time: 2023-08-03

[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-4-ylboronic acid
• [1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid

• Inchi： 1S/C9H16BN3O2/c14-10(15)9-7-11-13(8-9)6-5-12-3-1-2-4-12/h7-8,14-15H,1-6H2
• InChI Key： VTPMRDPKDQANGI-UHFFFAOYSA-N
• SMILES： OB(C1C=NN(C=1)CCN1CCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Topological Polar Surface Area: 61.5